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Compound of Interest

Compound Name: Isothiazole-4-carboxylic acid

Cat. No.: B1314003

Before any handling or disposal, a thorough understanding of the chemical's properties and
hazards is paramount. Isothiazole-4-carboxylic acid is a heterocyclic organic compound that
requires careful management due to its irritant properties.

Table 1: Chemical and Physical Properties of Isothiazole-4-carboxylic Acid

Property Value Source
CAS Number 822-82-2 [1][2]
Molecular Formula C4H3NO:2S [1]12]
Molecular Weight 129.14 g/mol [1][2]
Appearance Solid

Hazard Statements H302, H315, H319, H335 [1]

| Signal Word | Warning |[3] |

The primary hazards associated with this compound are significant. According to the Globally
Harmonized System (GHS), it is classified as:

o Harmful if swallowed (H302)[1]

e Causes skin irritation (H315)[1][3][4]
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o Causes serious eye irritation (H319)[1][3][4]
e May cause respiratory irritation (H335)[1][3][4]

These classifications necessitate the use of stringent engineering controls and personal
protective equipment to prevent exposure during handling and disposal.

Risk Mitigation: Engineering Controls and Personal
Protective Equipment (PPE)

The foundation of safe disposal is preventing exposure. This is achieved through a combination
of engineering controls and appropriate PPE.

Engineering Controls

All handling and preparation for the disposal of Isothiazole-4-carboxylic acid must be
conducted in a certified chemical fume hood.[5] This is critical to contain dust and vapors,
preventing respiratory exposure.[4][5] The laboratory must also be equipped with an easily
accessible safety shower and eyewash station.[4][5][6]

Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a critical barrier between the researcher and
potential harm.

Table 2: Required PPE for Handling Isothiazole-4-carboxylic Acid Waste
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Body Part

Hands

PPE Item

Chemical-Resistant
Gloves

Rationale and

. Source
Specifications
Nitrile or neoprene
gloves are
recommended to
protect against
skin irritation.
Always inspect

[51[71L8]

gloves for
degradation or
punctures before
use. For prolonged
contact, consider

double-gloving.

Eyes/Face

Safety Goggles &
Face Shield

Chemical splash

goggles are

mandatory to prevent

eye irritation.[7][8] A

face shield should be [718]
worn over goggles

during procedures

with a higher risk of

splashing.

Body

Laboratory Coat

A flame-resistant lab
coat provides a
primary barrier against
accidental spills.
Ensure it is fully

buttoned.

Respiratory

Respirator (if needed)

While a fume hood is [31[5]
the primary control, if
engineering controls

are insufficient or

during a large spill

cleanup, a NIOSH-
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Rationale and
Body Part PPE Item o Source
Specifications

approved respirator
with appropriate
cartridges for organic
vapors and acid gases
should be used based
on a formal risk

assessment.

| Feet | Closed-Toed Shoes | Shoes must fully cover the feet to protect against spills. |[5] |

Immediate Response: Spill Management Protocol

Accidents can happen despite the best precautions. A clear, rehearsed spill response plan is
essential.

Step-by-Step Spill Cleanup Procedure:

o Alert and Isolate: Immediately alert personnel in the vicinity. If the spill is large or outside of a
containment hood, evacuate the area.

o Don PPE: Before addressing the spill, don the full PPE outlined in Table 2.

o Contain the Spill: For a solid spill, prevent further spread. Avoid actions that could generate
dust.

o Clean the Spill: Carefully sweep or vacuum the solid material.[3][4][6] Do not use water to
clean the initial spill, as this could create a solution that is harder to contain. Place the
collected material into a designated, sealable, and clearly labeled hazardous waste
container.

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., soap and water), followed
by clean water. Collect all cleaning materials (wipes, etc.) as hazardous waste.
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o Dispose of Contaminated Materials: All materials used for cleanup, including contaminated
PPE, must be placed in the hazardous waste container.

e Report: Report the incident to your institution's Environmental Health & Safety (EHS)
department.

Systematic Disposal: A Step-by-Step Guide

The disposal of Isothiazole-4-carboxylic acid is governed by local, state, and federal
regulations. The fundamental principle is that chemical waste generators are responsible for
correctly identifying and classifying their waste.[6]

Waste Characterization

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery
Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits
one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[10][11]

Isothiazole-4-carboxylic acid is not specifically listed as a P- or U-series hazardous waste.[6]
However, as a carboxylic acid, it may be classified as hazardous waste if, in solution, it exhibits
the characteristic of corrosivity (EPA Waste Code D002), defined as having a pH of 2 or less.
[11] Therefore, all waste containing this acid must be managed as hazardous waste.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Isothiazole-4-carboxylic acid waste.
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Disposal Decision Workflow for Isothiazole-4-carboxylic Acid

Generate Waste
(Pure chemical, contaminated labware, spill debris)

y

Is the waste container compatible and properly labeled?
'Hazardous Waste, Isothiazole-4-carboxylic Acid'

es

Segregate from Incompatible Materials
(Bases, Oxidizers)

l

Store in Satellite Accumulation Area
(Secondary Containment, <1 year)

Schedule Pickup with Certified
Hazardous Waste Contractor

Final Disposal Method
(Determined by Contractor)

Typical for Organics Post-treatment Residue

High-Temperature Incineration Secure Chemical Landfill

Click to download full resolution via product page

Caption: Decision workflow for compliant disposal of isothiazole-4-carboxylic acid.

Detailed Disposal Protocol
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Objective: To safely collect, store, and transfer Isothiazole-4-carboxylic acid waste for final
disposal by a licensed professional.

Materials:

Designated hazardous waste container (HDPE or glass, compatible with acids)[12]

Hazardous waste labels

Secondary containment bin

Full PPE (as per Table 2)
Procedure:
o Waste Collection:

o Collect all waste containing Isothiazole-4-carboxylic acid—including unused pure
chemical, contaminated labware (pipette tips, wipes), and spill cleanup debris—in a
designated waste container.[12]

o Causality: Do not mix hazardous waste with non-hazardous waste; this only increases the
volume and cost of disposal.[12] Keep waste streams separate and well-documented.

e Labeling:

o Immediately label the waste container with a completed hazardous waste tag. The label
must include:

The words "Hazardous Waste"

The full chemical name: "Isothiazole-4-carboxylic acid”

The specific hazards (e.qg., "Irritant,” "Harmful if Swallowed")

The accumulation start date.
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o Trustworthiness: Proper labeling is a regulatory requirement and ensures that everyone
who handles the container understands its contents and associated dangers.

e Segregation and Storage:

o

Store the sealed waste container in a designated Satellite Accumulation Area.

[e]

Place the container within a secondary containment bin to mitigate leaks or spills.

o

Crucially, store this waste away from incompatible materials, particularly bases (to prevent
violent neutralization reactions) and strong oxidizing agents.[12][13]

o

Expertise: Storing acids and bases separately is a fundamental laboratory safety rule to
prevent accidental and potentially dangerous reactions.

e Arranging Final Disposal:

o Do not attempt to treat the chemical waste in-house (e.g., via neutralization) unless you
have specific training and protocols approved by your EHS department.[14]

o Contact your institution's EHS office to arrange for pickup by a licensed and certified
hazardous waste disposal company.[9][15]

o The contractor will transport the waste to a permitted Treatment, Storage, and Disposal
Facility (TSDF).

 Final Disposition:

o The most common and effective disposal method for organic compounds like Isothiazole-
4-carboxylic acid is high-temperature incineration.[16][17]

o Mechanism: Incineration at temperatures typically above 850°C with sufficient residence
time ensures the complete destruction of the organic molecule, breaking it down into
simpler, less harmful components like carbon dioxide, water, sulfur oxides, and nitrogen
oxides.[3][4][17] These gaseous byproducts are then treated in the incinerator's exhaust
gas cleaning system. Ash and other residues are collected and typically disposed of in a
secure hazardous waste landfill.[18]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC429550010&productDescription=2-CHLOROTHIAZOLE-4-CARBO+1GR&vendorId=VN00032119&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://aksci.com/sds/5292CG_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH65448&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1314003?utm_src=pdf-body
https://www.benchchem.com/product/b1314003?utm_src=pdf-body
http://www.basel.int/Portals/4/Basel%20Convention/docs/meetings/sbc/workdoc/old%20docs/tech-d10.pdf
https://toolkit.pops.int/Publish/Downloads/ENG_02-Waste%20incinerators.pdf
https://www.fishersci.fi/store/msds?partNumber=15474659&countryCode=FI&language=en
https://aksci.com/sds/3667EL_SDS.pdf
https://toolkit.pops.int/Publish/Downloads/ENG_02-Waste%20incinerators.pdf
https://www.isothiazole.com/category/822-82-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure
the safe and compliant disposal of Isothiazole-4-carboxylic acid, upholding the highest
standards of laboratory safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Understanding Isothiazole-4-carboxylic Acid: Hazard
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314003#isothiazole-4-carboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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